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Compound of Interest

Compound Name: (S,R,S)-AHPC-O-PEG1-propargyl

Cat. No.: B12414027 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document outlines the essential procedures for the safe disposal of (S,R,S)-AHPC-O-PEG1-
propargyl. Adherence to these guidelines is critical to ensure personnel safety and mitigate

environmental impact. This information is intended to complement, not supersede, your

institution's specific environmental health and safety (EHS) protocols and the product's Safety

Data Sheet (SDS).

(S,R,S)-AHPC-O-PEG1-propargyl is an E3 ligand used in the synthesis of PROTACs.[1][2][3]

Due to its chemical properties, specific handling and disposal protocols are mandatory. The

compound is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4]

Key Safety and Hazard Information
A summary of the pertinent hazard information for (S,R,S)-AHPC-O-PEG1-propargyl is
provided below. This data is critical for understanding the risks associated with its handling and

disposal.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[4]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[4]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure the following Personal Protective Equipment

(PPE) is worn to prevent exposure:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or impervious clothing.

Respiratory Protection: A suitable respirator may be necessary depending on the potential

for aerosolization. Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Step-by-Step Disposal Protocol
The following procedure outlines the safe disposal of (S,R,S)-AHPC-O-PEG1-propargyl and

associated contaminated materials.

Step 1: Waste Segregation

Proper segregation of waste is the first critical step to ensure safe and compliant disposal.

Solid Waste:

Unused or expired solid (S,R,S)-AHPC-O-PEG1-propargyl should be collected in its

original container or a clearly labeled, sealed waste bag.
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Contaminated disposable labware, such as pipette tips, tubes, and weighing papers, must

be placed in a designated solid hazardous waste container.[5]

Liquid Waste:

Aqueous and organic solutions containing (S,R,S)-AHPC-O-PEG1-propargyl must be

collected in a dedicated, labeled hazardous waste container for liquids.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.[6]

Decontamination of Non-Disposable Labware:

Glassware and other reusable equipment should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol or isopropanol).

The rinsate from this cleaning process must be collected as hazardous liquid waste.[5]

Step 2: Waste Container Management

Proper labeling and storage of waste containers are essential for safety and regulatory

compliance.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "(S,R,S)-AHPC-O-PEG1-propargyl," and the associated hazard symbols

(e.g., "Harmful," "Aquatic Hazard").

Storage: Keep all hazardous waste containers securely sealed and store them in a

designated, secondary containment area while awaiting pickup.[5] This area should be cool,

dry, and well-ventilated.

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent exposure.

Evacuate and Ventilate: For any spill, evacuate non-essential personnel from the immediate

vicinity and ensure adequate ventilation.[5]
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Containment: For small spills, use an inert absorbent material like vermiculite or sand to

contain the substance.

Collection: Wearing appropriate PPE, carefully collect the absorbed material and place it into

a sealed, labeled container for hazardous waste disposal.[6]

Large Spills: In the case of a large spill, evacuate the area and immediately contact your

institution's EHS office.[6]

Step 4: Final Disposal

The final disposal of (S,R,S)-AHPC-O-PEG1-propargyl must be handled by qualified

professionals.

Professional Disposal: Arrange for the collection of the hazardous waste by contacting your

institution's EHS department or a licensed chemical waste disposal contractor.[7]

Regulatory Compliance: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[8] Never dispose of (S,R,S)-AHPC-O-PEG1-propargyl down

the drain or in regular trash.[6] The recommended disposal method is to an approved waste

disposal plant.[4]

Visual Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of (S,R,S)-AHPC-O-
PEG1-propargyl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Propargyl_PEG7_acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Propargyl_PEG7_acid.pdf
https://www.benchchem.com/product/b12414027?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_PEG_3_Caprylamine_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-250781.pdf
https://www.benchchem.com/product/b12414027?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Propargyl_PEG7_acid.pdf
https://www.dcchemicals.com/msds/MSDS_DC71678.html
https://www.benchchem.com/product/b12414027?utm_src=pdf-body
https://www.benchchem.com/product/b12414027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Waste
(Solid, Liquid, Labware)

Wear Appropriate PPE

Segregate Waste Streams

Solid Waste Container Liquid Waste Container

Decontaminate Reusable Labware
(Collect Rinsate)

Label Waste Containers Correctly

Store in Designated Area

Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (S,R,S)-AHPC-O-PEG1-propargyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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